Cas no 493004-95-8 (5-Nonenoic acid, 5-carboxy-1-propylpentyl ester)

5-Nonenoic acid, 5-carboxy-1-propylpentyl ester structure
493004-95-8 structure
Product Name:5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
CAS No:493004-95-8
MF:C18H32O4
MW:312.444286346436
CID:1532758
PubChem ID:71362678
Update Time:2025-04-21

5-Nonenoic acid, 5-carboxy-1-propylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Nonenoic acid, 5-carboxy-1-propylpentyl ester
    • 6-non-5-enoyloxynonanoic acid
    • DTXSID30786289
    • 493004-95-8
    • 6-[(Non-5-enoyl)oxy]nonanoic acid
    • Inchi: 1S/C18H32O4/c1-3-5-6-7-8-9-15-18(21)22-16(12-4-2)13-10-11-14-17(19)20/h6-7,16H,3-5,8-15H2,1-2H3,(H,19,20)
    • InChI Key: RVXZYKJYFNJRJP-UHFFFAOYSA-N
    • SMILES: O(C(CCCC=CCCC)=O)C(CCC)CCCCC(=O)O

Computed Properties

  • Exact Mass: 312.23016
  • Monoisotopic Mass: 312.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

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